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Compound of Interest

Potassium phosphate, dibasic,
Compound Name: )
trinydrate

Cat. No.: B098565

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Potassium Phosphate, Dibasic,
Trihydrate, focusing on its fundamental chemical properties. The information is presented to
be a ready reference for laboratory and development use.

Core Chemical Properties

Potassium phosphate, dibasic, trihydrate is a hydrated form of dipotassium phosphate.[1][2]
It is commonly used in various scientific applications, including as a buffering agent in
biochemistry and a component in fertilizers.[3] It is readily soluble in water and appears as
white, hygroscopic crystals.[1][3]

Quantitative Data Summary

The key quantitative attributes of Potassium Phosphate, Dibasic, Trihydrate are summarized
in the table below for easy reference.
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Property Value

Molecular Formula K2HPO4-3H20
Molecular Weight 228.22 g/mol [1][3]
CAS Number 16788-57-1[1][4]

Chemical Identity and Composition

The following diagram illustrates the relationship between the common name of the compound
and its core chemical identifiers.

Molecular Formula

has formula K2HPO4-3H20

Potassium Phosphate, _
Dibasic, Trihydrate has molecular weight

Molecular Weight
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Core properties of Potassium Phosphate, Dibasic, Trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gjphosphate.com [gjphosphate.com]

2. Dipotassium phosphate - Wikipedia [en.wikipedia.org]

3. chemimpex.com [chemimpex.com]

4. agscientific.com [agscientific.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.gjphosphate.com/product/dibasic-potassium-phosphate-trihydrate/
https://www.chemimpex.com/products/30383
https://www.gjphosphate.com/product/dibasic-potassium-phosphate-trihydrate/
https://agscientific.com/products/buffers/buffers-p-r/potassium-phosphate-dibasic-trihydrate-5-kg.html
https://www.benchchem.com/product/b098565?utm_src=pdf-body-img
https://www.benchchem.com/product/b098565?utm_src=pdf-body
https://www.benchchem.com/product/b098565?utm_src=pdf-custom-synthesis
https://www.gjphosphate.com/product/dibasic-potassium-phosphate-trihydrate/
https://en.wikipedia.org/wiki/Dipotassium_phosphate
https://www.chemimpex.com/products/30383
https://agscientific.com/products/buffers/buffers-p-r/potassium-phosphate-dibasic-trihydrate-5-kg.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to Potassium Phosphate,
Dibasic, Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098565#potassium-phosphate-dibasic-trinydrate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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